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Compound Focus: 5,7-Dihydroxy-4-methylcoumarin

CAS No.: 2107-76-8

Cat. No.: S621822

Solubility and Stock Solution Preparation

The most consistent and critical data for your experiments relates to preparing stock solutions of 5,7-

Dihydroxy-4-methylcoumarin.

Solubility Concentration
Solvent Notes Source
(mg/mL) (mM)
DMSO 38 mg/mL 197.74 mM In-house tested; "Moisture-absorbing [1]112]
DMSO reduces solubility. Please use fresh
DMSO."
DMSO 25 mg/mL 130.09 mM "Hygroscopic DMSO has a significant [3]
impact on the solubility of product, please
use newly opened DMSO."
Methanol  Slightly Soluble - - [4]
Water Slightly Soluble - - [4]
or Insoluble
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For in vivo studies, one supplier provides a validated formulation for a clear solution: 2.000 mg/mL (10.41
mM) in 5% DMSO + Corn oil. To prepare a 1 mL working solution, add 50 pL of a 40 mg/mL clear DMSO

stock solution to 950 pL of corn oil and mix evenly. The solution should be used immediately [1] [2].

Key Experimental Protocols

The compound has been used in various recent studies. Here are detailed methodologies for key experiments.

¢ Cell Culture and Viability (MTT) Assay [5] [6]

o Cell Line: RBL-2H3 cells (for anti-allergy research) or B1L6F10 murine melanoma cells (for
melanogenesis research).

o Culture Conditions: Grow cells in appropriate medium (e.g., a-MEM for RBL-2H3)
supplemented with 10% fetal bovine serum and 1% penicillin/streptomycin/glutamine at 37°C
and 5% COa.

o Dosing: Incubate cells with various concentrations of 5,7-Dihydroxy-4-methylcoumarin
(typical non-cytotoxic range is 25-100 uM) for several hours (e.g., 7 hours).

o Viability Measurement: Treat cells with MTT reagent (1 mg/mL) for 2 hours. Remove the MTT
solution, dissolve the formed formazan crystals in DMSO, and measure the absorbance at 570
nm.

¢ Anti-Allergic Effect in RBL-2H3 Cells [5]

o Cell Sensitization: Seed RBL-2H3 cells and sensitize them with anti-DNP-IgE (0.2 pg/mL) for
17 hours.
o Treatment: Wash cells and pre-treat with 5,7-Dihydroxy-4-methylcoumarin (e.g., 100 uM) or
a positive control (e.g., Ketotifen) for 1 hour.
o Stimulation & Measurement: Add DNP-HSA to stimulate the cells. To measure effects:
= Histamine Release: Collect supernatant after stimulation. Use a fluorometric assay with
o-phthalaldehyde to measure histamine content (Excitation: 360 nm, Emission: 440 nm).
= B-Hexosaminidase Release: Use the same supernatant. Measure the release of this
enzyme, a marker for degranulation.
o Cytokine Analysis: Isolate mRNA to analyze the expression of cytokines (IL-4, IL-13, TNF-q)
via RT-qgPCR.
o Pathway Analysis: Use Western blotting to detect phosphorylation levels of key proteins like
ERK, p38, and AKT.

e Melanogenesis Assay in B16F10 Cells [6]
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o Melanin Content: Treat B16F10 cells with the compound (25, 50, 100 uM) for 72 hours. Lyse
the cells and measure the melanin content spectrophotometrically.

o Tyrosinase Activity: Measure intracellular tyrosinase activity, the rate-limiting enzyme in
melanin synthesis.

o Mechanism Investigation: Perform Western blotting to analyze the expression of
melanogenesis-related proteins (TYR, TRP-1, TRP-2, MITF) and the activation state of
signaling pathways (PKA/CAMP, GSK3[, PISK/AKT).

The experimental workflow for studying anti-allergic effects can be visualized as follows:

© 2026 Smolecule. All rights reserved. 3/7 Tech Support


https://www.smolecule.com/products/s621822?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O I e C U I e Specifications & Pricing

Sensitize RBL-2H3 cells
with anti-DNP-IgE (0.2 pg/mL)
for 17 hours

\
Pre-treat cells with
5,7-Dihydroxy-4-methylcoumarin
(25-100 pM) for 1 hour

Y

Stimulate with
DNP-HSA

Y

Performe Assays

Histamine Release B-Hexosaminidase Cytokine mRNA Western Blot:
(Fluorometric detection) Release Expression (qPCR) p-ERK, p-p38, p-AKT

Click to download full resolution via product page

Biological Activities & Research Applications

This compound demonstrates a range of bioactivities, as shown in the table below.
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Experimental

Biological Activity Key Findings Source
Model/Context
Anti-allergic IgE-mediated RBL- Reduced histamine/B-hexosaminidase [5]
2H3 cells; PCA murine  release; downregulated IL-4, IL-13,
model TNF-a, COX-2; inhibited MAPK & AKT
phosphorylation.
Melanogenesis B16F10 murine Increased melanin production & [6]
Stimulation melanoma cells tyrosinase activity; upregulated TYR,
TRP-1, TRP-2, MITF; activated
PKA/GSK3[ pathways.
Antioxidant & Human neutrophils Inhibited ROS generation; scavenged [7]
Immunomodulatory hypochlorous acid (more effectively than
some other derivatives).
Antifungal & Not specified in detail Described as having antifungal and [3]
Antibacterial antibacterial activities.
Low Skin Irritation Human primary skin Showed low irritation potential at 50 uM [6]

irritation test (32
participants)

and 100 uM, suggesting safety for
topical application.

Troubleshooting Common Issues

e Low Solubility in DMSO: The most common issue is old or moisture-absorbed DMSO. Solution:
Always use freshly opened, anhydrous DMSO to prepare stock solutions. Gently warming the tube
in a hand-water bath (~37°C) and vortexing can aid dissolution [1] [3].

¢ Precipitation in Aqueous Buffers: The compound has low water solubility. Solution: When adding
to cell culture, ensure the final DMSO concentration is low (typically <0.5-1.0%) to avoid cytotoxicity.
Add the compound dropwise to the medium while vortexing to facilitate even dispersal.
¢ Instability in Solution: Solution: For long-term storage, keep the stock solution at -20°C or -80°C,

protected from light. Avoid repeated freeze-thaw cycles by aliquoting the stock. For in vivo

formulations, use the solution immediately after preparation [1] [3].

Frequently Asked Questions (FAQSs)
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e What is a safe working concentration for cell-based assays? Recent studies (2025) have
consistently used concentrations of 25, 50, and 100 pM without observing cytotoxicity in RBL-2H3 or
B16F10 cell lines [5] [6]. However, it is crucial to determine the non-toxic range for your specific cell

line and conditions using an MTT or similar assay.

e How should I store the compound? The solid powder should be stored in a -20°C freezer, protected

from light, and under an inert atmosphere if possible [1] [4].

e Can it be used for in vivo studies? Yes. One protocol suggests a clear solution can be made in 5%
DMSO + Corn oil at 2 mg/mL [1] [2]. Furthermore, a human skin irritation test indicated low irritation

potential, supporting its investigation for topical applications [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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